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Compound of Interest

Compound Name: Noracymethadol, (-)-

CAS No.: 43033-71-2

Cat. No.: B1207045

Get Quote

FOR IMMEDIATE RELEASE

This technical guide provides a comprehensive overview of (-)-Noracymethadol, a synthetic

opioid analgesic, for researchers, scientists, and drug development professionals. This

document outlines its chemical properties, pharmacological profile, and available experimental

data.

Core Chemical Identifiers
Identifier Value Reference

CAS Number 43033-71-2 [1]

Molecular Formula C22H29NO2 [1]

IUPAC Name
[(3S,6S)-6-(methylamino)-4,4-

diphenylheptan-3-yl] acetate
[1]

Molecular Weight 339.47 g/mol
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Pharmacological Profile
(-)-Noracymethadol is a synthetic opioid analgesic structurally related to methadone.[1] It is the

N-demethylated metabolite of l-alpha-acetylmethadol (LAAM). While never marketed, it has

been investigated for its analgesic properties.[1] Clinical research in postpartum patients

indicated that its analgesic efficacy is comparable to morphine, with a potentially more

favorable side-effect profile, including less nausea, dizziness, and drowsiness.[1] However,

observed side effects included salivation, ataxia, and respiratory depression, which were

reversible with the opioid antagonist naloxone.[1]

As an opioid, (-)-Noracymethadol primarily exerts its effects through interaction with opioid

receptors, which are G-protein coupled receptors (GPCRs). The activation of these receptors,

particularly the mu-opioid receptor (MOR), initiates downstream signaling cascades that

ultimately lead to analgesia.

Regulatory Status
(-)-Noracymethadol is classified as a Schedule I controlled substance in the United States,

indicating a high potential for abuse and no currently accepted medical use.[2]

Experimental Data & Protocols
Detailed experimental data and specific protocols for (-)-Noracymethadol are limited in publicly

available literature. However, based on its classification as an opioid agonist, standard assays

for characterizing opioid compounds can be applied. The following sections outline general

methodologies relevant to the study of (-)-Noracymethadol.

Opioid Receptor Binding Assays
Competitive binding assays are crucial for determining the affinity of a ligand for a specific

receptor.

Experimental Protocol:

Preparation of Cell Membranes: Cell membranes expressing the opioid receptor of interest

(e.g., CHO or HEK293 cells stably expressing human mu-opioid receptor) are prepared.
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Radioligand Binding: A known concentration of a radiolabeled opioid ligand (e.g., [³H]-

DAMGO for the mu-opioid receptor) is incubated with the cell membranes.

Competition: Increasing concentrations of the unlabeled test compound, (-)-Noracymethadol,

are added to displace the radioligand.

Separation and Scintillation Counting: Bound and free radioligand are separated by rapid

filtration, and the radioactivity of the filter-bound membranes is measured using a scintillation

counter.

Data Analysis: The concentration of (-)-Noracymethadol that inhibits 50% of the specific

binding of the radioligand (IC50) is determined. The equilibrium dissociation constant (Ki) is

then calculated using the Cheng-Prusoff equation.

Functional Assays: cAMP Inhibition
Opioid receptor activation typically leads to the inhibition of adenylyl cyclase, resulting in

decreased intracellular cyclic adenosine monophosphate (cAMP) levels.

Experimental Protocol:

Cell Culture: Cells expressing the opioid receptor of interest are cultured and plated.

Stimulation: Cells are pre-treated with forskolin (to stimulate adenylyl cyclase) and then

exposed to varying concentrations of (-)-Noracymethadol.

Cell Lysis and cAMP Measurement: Cells are lysed, and the intracellular cAMP concentration

is measured using a suitable assay kit (e.g., ELISA or HTRF-based assays).

Data Analysis: The concentration of (-)-Noracymethadol that produces 50% of its maximal

inhibitory effect on cAMP production (IC50) is calculated.

Signaling Pathway Analysis: ERK Phosphorylation
Activation of opioid receptors can also lead to the phosphorylation of extracellular signal-

regulated kinases (ERK), a key component of the mitogen-activated protein kinase (MAPK)

signaling pathway.
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Experimental Protocol:

Cell Culture and Serum Starvation: Cells expressing the opioid receptor are cultured and

then serum-starved to reduce basal ERK phosphorylation.

Ligand Stimulation: Cells are treated with (-)-Noracymethadol for a specific time course.

Cell Lysis and Protein Quantification: Cells are lysed, and the total protein concentration is

determined.

Western Blotting: Equal amounts of protein are separated by SDS-PAGE, transferred to a

membrane, and probed with antibodies specific for phosphorylated ERK (p-ERK) and total

ERK.

Detection and Quantification: The protein bands are visualized using chemiluminescence,

and the band intensities are quantified to determine the ratio of p-ERK to total ERK.

Signaling Pathway and Experimental Workflow
Diagrams
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Caption: Opioid Receptor Signaling Cascade.
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Experimental Workflow for Opioid Receptor Binding Assay
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Caption: Workflow for Receptor Binding Assay.

Conclusion
(-)-Noracymethadol is a potent synthetic opioid with a pharmacological profile that warrants

further investigation, particularly concerning its potential for reduced side effects compared to

traditional opioids. This technical guide provides a foundational understanding of its properties

and outlines standard experimental approaches for its characterization. Researchers are

encouraged to employ these methodologies to further elucidate the specific binding affinities,

functional potencies, and signaling pathways of (-)-Noracymethadol.

Disclaimer: (-)-Noracymethadol is a Schedule I controlled substance and should only be

handled in compliance with all applicable laws and regulations by authorized personnel in a

research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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